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Compound of Interest

Compound Name: Fluorine perchlorate

CAS No.: 10049-03-3

Cat. No.: B12752894

Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: Perchloryl fluoride (FClO₄) is a hazardous material that is toxic, a powerful oxidizer,

and highly reactive.[1] It should only be handled by trained personnel in a controlled laboratory

setting. A thorough understanding of the associated hazards and strict adherence to safety

protocols are imperative.

Hazard Summary
Perchloryl fluoride is a colorless gas with a sweet odor.[2][3] It is nonflammable but will support

combustion.[4][5] The primary routes of exposure are inhalation and skin contact.[4] It is

classified as fatal if inhaled.[3][5]

Health Effects:

Inhalation: Can cause irritation to the nose, throat, and lungs, leading to coughing and

shortness of breath.[4] Higher exposures may result in pulmonary edema, a medical

emergency.[4]
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Skin Contact: Can cause irritation and burns.[4] Direct contact with the liquid form can cause

frostbite.[4][6]

Eye Contact: Can cause irritation and burns.[4] Direct contact with the liquid can cause

frostbite.[3][6]

Physical and Chemical Properties
Property Value

CAS Number 7616-94-6

Molecular Formula ClFO₃

Molecular Weight 102.5 g/mol [2]

Boiling Point -52°F (-46.7°C)[2]

Freezing Point -234°F (-147.8°C)[2]

Vapor Pressure 10.5 atm at 21.1°C[2]

Vapor Density 3.64 (Air = 1)[2]

Solubility in Water 0.06 g/100 mL at 20°C[3]

Exposure Limits
Organization TWA STEL IDLH

ACGIH (TLV) 3 ppm[5] 6 ppm[5] -

NIOSH (REL) - - 100 ppm[2][4]

OSHA (PEL) 3 ppm - -

TWA: Time-Weighted Average STEL: Short-Term Exposure Limit IDLH: Immediately

Dangerous to Life or Health
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All work with perchloryl fluoride must be conducted in a properly functioning chemical fume

hood.

Use a continuous monitoring system with an audible alarm for leak detection.

Ensure adequate ventilation to keep concentrations below exposure limits.[5]

4.2 Personal Protective Equipment (PPE):

Respiratory Protection: For exposures over 3 ppm, a NIOSH-approved supplied-air

respirator with a full facepiece operated in a pressure-demand or other positive-pressure

mode is required.[4] For potential exposures above 100 ppm, a NIOSH-approved self-

contained breathing apparatus (SCBA) with a full facepiece is necessary.[4]

Hand Protection: Wear cold-insulating gloves.[5]

Eye Protection: Chemical safety goggles and a face shield are mandatory.[5]

Skin and Body Protection: Wear a lab coat, and consider a chemical-resistant apron and

boots. For significant exposure risks, a full-body chemical-resistant suit may be required.

4.3 Storage:

Store cylinders in a cool, dry, well-ventilated, fireproof area.[5]

Protect cylinders from physical damage and secure them in an upright position.

Store away from combustible materials, reducing agents, organic compounds, alcohols,

amines, and finely divided metals.[4] Violent reactions can occur with these substances.[4]

Perchloryl fluoride attacks some forms of plastic, rubber, and coatings; ensure storage

containers and tubing are compatible.[5]
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Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume

hood is functioning properly. Have emergency equipment, including a safety shower and

eyewash station, readily accessible.

Cylinder Connection: Secure the perchloryl fluoride cylinder. Use regulators and tubing

specifically designed for corrosive gases.

Flow Control: Slowly open the cylinder valve. Do not exceed the recommended flow rate for

the specific experiment.

Reaction: Conduct the experiment within the fume hood, with the sash at the lowest practical

height.

Shutdown: After the experiment, close the cylinder valve completely. Purge the lines with an

inert gas (e.g., nitrogen or argon).

Disconnection: Once the lines are purged and pressure is released, disconnect the

apparatus.

Emergency Procedures
6.1 Spills and Leaks:

Evacuate: Immediately evacuate all non-essential personnel from the area.[4]

Ventilate: Increase ventilation to the area to disperse the gas.[4]

Stop the Flow: If it can be done without risk, stop the flow of gas.[4]

Isolate: Isolate the spill or leak area for at least 100 meters (330 feet) in all directions.[6]

Containment: For a liquid leak, if possible, turn the leaking container so that gas escapes

rather than liquid.[6] Do not direct water at the spill or source of the leak.[6]

6.2 Fire:

Perchloryl fluoride is not flammable but is a strong oxidizer and will support combustion.[4][5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/1481.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1481.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1481.pdf
https://cameochemicals.noaa.gov/chemical/4179
https://cameochemicals.noaa.gov/chemical/4179
https://cameochemicals.noaa.gov/chemical/4179
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1481.pdf
https://www.echemi.com/sds/perchlorylfluoride-pid_Rock21742.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12752894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of a fire involving perchloryl fluoride, do not use dry chemical, CO₂, or halon

extinguishers.[4] Flood with water if necessary.[4]

Use a water spray to keep fire-exposed containers cool to prevent them from rupturing.[4][5]

Firefighters must wear full protective clothing and self-contained breathing apparatus.[5]

6.3 First Aid:

Inhalation: Remove the person to fresh air.[5] If breathing has stopped, begin rescue

breathing. Seek immediate medical attention.[4] Medical observation for 24 to 48 hours is

recommended as pulmonary edema may be delayed.[4]

Skin Contact: For liquid contact, treat for frostbite.[4] Do NOT rub the affected area.[6]

Immediately wash the affected area with plenty of soap and water.[4] Remove contaminated

clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[6] Seek immediate medical attention.[3]

Ingestion: Not a likely route of exposure for a gas.
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Preparation

Gas Handling

Post-Procedure

Don Personal Protective Equipment (PPE)

Verify Fume Hood Functionality

Ensure Emergency Equipment is Accessible

Secure Cylinder and Connect Regulator

Slowly Open Cylinder Valve

Conduct Experiment in Fume Hood

Close Cylinder Valve and Purge Lines

Disconnect Apparatus

Decontaminate Work Area

Properly Store Cylinder

Dispose of Waste
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Spill or Leak Fire Personal Exposure

Emergency Event

Evacuate Area Evacuate and Call for Help Remove to Fresh Air (Inhalation) Flush with Water (Skin/Eye)

Ventilate and Stop Flow (if safe)

Isolate Area

Use Water Spray to Cool Cylinders

Do Not Use CO2 or Dry Chemical Extinguishers

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12752894/docs#application-notes-and-protocols-for-
handling-perchloryl-fluoride-fclo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12752894/docs#application-notes-and-protocols-for-handling-perchloryl-fluoride-fclo
https://www.benchchem.com/product/b12752894/docs#application-notes-and-protocols-for-handling-perchloryl-fluoride-fclo
https://www.benchchem.com/product/b12752894?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12752894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

